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Compound of Interest

Compound Name: N-Boc-diethanolamine

Cat. No.: B1683091 Get Quote

Essential Safety and Handling Guide for N-Boc-
Diethanolamine
This guide provides crucial safety and logistical information for the handling and disposal of N-
Boc-diethanolamine, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is essential for ensuring laboratory safety and proper

chemical management.

Hazard Identification and Physical Properties
N-Boc-diethanolamine is a combustible liquid that requires careful handling to prevent contact

with skin, eyes, and clothing[1]. It is a building block used in chemical synthesis, such as for

cationic lipids and as a monomer for polyurethanes. While specific toxicity data for N-Boc-
diethanolamine is limited, related diethanolamine compounds are known to be irritants and

may cause damage to the liver and kidneys[2]. Therefore, treating this chemical with a high

degree of caution is imperative.

For research use only, not intended for diagnostic or therapeutic use[3].
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Property Value

Molecular Formula C₉H₁₉NO₄

Molecular Weight 205.25 g/mol

Appearance Colorless to yellow low melting solid

Density 1.085 g/mL at 20 °C

Boiling Point 94 - 96 °C at 0.2 torr

Melting Point 22 °C

Refractive Index n20/D 1.460

Storage Class Code 10 - Combustible liquids

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling N-Boc-
diethanolamine. The following table summarizes the required PPE.
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Body Part Required PPE

Eyes/Face

Chemical safety goggles or a face shield are

necessary to protect against splashes[1][4].

Ensure eye protection meets OSHA's 29 CFR

1910.133 or European Standard EN166

regulations[1].

Skin

Wear appropriate protective gloves (e.g., Butyl,

Nitrile, Neoprene, or Viton) and clothing to

prevent skin exposure[1][2]. A lab coat or

chemical-resistant suit is recommended.

Respiratory

A NIOSH-approved respirator, such as a dust

mask type N95 (US), should be used. In cases

of inadequate ventilation or potential for aerosol

generation, a full-face or half-mask air-purifying

respirator is required[4][5][6]. A respiratory

protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or

European Standard EN 149 must be followed[1].

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring

safety.

1. Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation[1].

Work in a well-ventilated area, preferably under a chemical fume hood[1].

Handle the substance under an inert gas atmosphere, such as nitrogen or argon, and protect

it from moisture as it is hygroscopic[4][7][8].

2. Handling:
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Avoid contact with skin, eyes, and clothing[1].

Do not breathe in dust, fumes, gas, mist, vapors, or spray[9].

Keep the container tightly closed when not in use[1].

Wash hands thoroughly after handling the chemical[1].

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents and strong acids[1][8].

Keep the container tightly sealed to prevent moisture contamination[7].

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention[1].

Skin Contact: Remove all contaminated clothing and shoes. Flush the affected skin with

plenty of water for at least 15 minutes. Get medical aid[1].

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, give artificial respiration. Seek medical attention[1].

Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Do not

induce vomiting. Never give anything by mouth to an unconscious person. Get medical aid

immediately[1].

Spill and Leak Procedures:

Evacuate personnel from the area and ensure adequate ventilation.

Absorb the spill with an inert material such as vermiculite, sand, or earth[1].

Place the absorbed material into a suitable, sealed container for disposal[1].
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Clean the spill area thoroughly. Do not wash the chemical into the sewer system[2].

Disposal Plan
Proper disposal of N-Boc-diethanolamine is critical to avoid environmental contamination.

All waste materials must be disposed of in accordance with federal, state, and local

environmental regulations[10].

Do not dispose of the chemical in sewers, on the ground, or in any body of water[11].

Contact a licensed professional waste disposal service to dispose of this material[10].

Contaminated packaging should be handled in the same manner as the product itself. One

disposal option is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber[10].

Visualized Workflow for Handling N-Boc-
Diethanolamine
The following diagram illustrates the essential steps for the safe handling of N-Boc-
diethanolamine, from preparation to disposal.

Caption: Safe handling workflow for N-Boc-diethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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